N-(4-methylphenethyl)-3-tosylthieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: N-[2-(4-methylphenyl)ethyl]-10-(4-methylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C23H21N5O2S2/c1-15-3-7-17(8-4-15)11-13-24-21-20-19(12-14-31-20)28-22(25-21)23(26-27-28)32(29,30)18-9-5-16(2)6-10-18/h3-10,12,14H,11,13H2,1-2H3,(H,24,25)
• InChI Key: KDDDGJTVDAKTRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCNC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)C
• Molecular Formula: C23H21N5O2S2
• Molecular Weight: 463.6 g/mol

Description

Triazolopyrimidines are a class of compounds that have been studied for their diverse biological activities. They have been found to display moderate antiproliferative activities against cancer cells.

Synthesis Analysis

While specific synthesis information for the requested compound is not available, similar compounds have been synthesized through a three-step reaction sequence. This involves engaging multiple reactive centers in an atom-economical, one-pot process.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using 1D and 2D NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve various transformations in a domino reaction manner.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques like IR spectroscopy and NMR.

Mechanism of Action

While the exact mechanism of action for the requested compound is not known, similar compounds have shown to inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

The future research directions could involve further exploration of the biological activities of this compound and its derivatives, particularly their potential as anticancer agents.